An In-depth Technical Guide to the Chemical and Physical Properties of Myristyl Sulfate
An In-depth Technical Guide to the Chemical and Physical Properties of Myristyl Sulfate
For Researchers, Scientists, and Drug Development Professionals
This technical guide provides a comprehensive overview of the core chemical and physical properties of myristyl sulfate and its corresponding sodium salt, sodium myristyl sulfate. An anionic surfactant, myristyl sulfate finds significant applications ranging from a wetting agent in industrial processes to a potent sclerosing agent in medicine.[1][2][3] This document collates essential quantitative data, details key experimental protocols for its characterization, and illustrates its mechanism of action for professionals in research and drug development.
Section 1: Chemical Identification and Core Properties
Myristyl sulfate is the common name for tetradecyl hydrogen sulfate, a C14 alkyl sulfate.[4] It is most frequently utilized as its sodium salt, sodium myristyl sulfate (also known as sodium tetradecyl sulfate or STS), which is a white, water-soluble solid.[3]
Chemical Identifiers
The following table summarizes the key identifiers for myristyl sulfate and its sodium salt, which are often used interchangeably in literature.
| Identifier | Myristyl Sulfate (Acid Form) | Sodium Myristyl Sulfate (Sodium Salt) |
| IUPAC Name | tetradecyl hydrogen sulfate[4] | sodium tetradecyl sulfate[2] |
| Synonyms | Tetradecyl sulfate, 1-Tetradecanol hydrogen sulfate[4] | Sodium tetradecyl sulfate (STS), Tesapon K 14[2][5] |
| CAS Number | 4754-44-3 | 1191-50-0[2][6][7] |
| Molecular Formula | C₁₄H₃₀O₄S | C₁₄H₂₉NaO₄S[2][8] |
| InChIKey | URLJMZWTXZTZRR-UHFFFAOYSA-N[4][9] | UPUIQOIQVMNQAP-UHFFFAOYSA-M[7][10] |
Core Chemical Properties
The fundamental chemical properties are detailed below.
| Property | Myristyl Sulfate (Acid Form) | Sodium Myristyl Sulfate (Sodium Salt) |
| Molecular Weight | 294.45 g/mol [4] | 316.43 g/mol [2][8] |
| Percent Composition | C: 57.11%, H: 10.27%, O: 21.74%, S: 10.89% | C: 53.14%, H: 9.24%, Na: 7.27%, O: 20.22%, S: 10.13%[1] |
Synthesis: Sodium myristyl sulfate is typically synthesized by treating tetradecyl alcohol (myristyl alcohol) with sulfur trioxide. The resulting pyrosulfuric acid is then neutralized with sodium hydroxide to produce the final salt.[3]
Section 2: Physical and Physicochemical Properties
The physical state and behavior of myristyl sulfate in various media are critical for its application.
| Property | Value / Description |
| Physical Description | White, waxy solid[1][8] |
| Solubility | Sodium Salt: Soluble in water, alcohol, and ether.[1] Also soluble in DMSO at 65 mg/mL.[11] Acid Form: Very low water solubility (0.00262 g/L).[4] |
| pH | 6.5 - 9.0 (for a 5% aqueous solution of the sodium salt)[1] |
| LogP | 3.64[7] |
| Critical Micelle Concentration (CMC) | 0.904 mM to 2.1 mM in water.[12][13] |
Surface Tension
As a surfactant, sodium myristyl sulfate significantly reduces the surface tension of water. The table below presents the surface tension of aqueous solutions at various concentrations.
| Concentration (% w/w) | Surface Tension (dynes/cm) at 25°C |
| 0.05 | 56.5[1] |
| 0.10 | 52.0[1] |
| 0.20 | 47.0[1] |
| 0.50 | 40.0[1] |
| 1.00 | 35.0[1] |
Section 3: Experimental Protocols
Accurate characterization of myristyl sulfate requires standardized experimental procedures. This section details methodologies for determining two key physicochemical properties.
Protocol: Determination of Critical Micelle Concentration (CMC) by Conductometry
This method is highly suitable for ionic surfactants like sodium myristyl sulfate. It relies on the change in the conductivity of a solution as surfactant monomers aggregate to form micelles.
Principle: Below the CMC, the conductivity of the solution increases linearly with the concentration of the surfactant, as it behaves like a strong electrolyte.[14] Above the CMC, while conductivity still increases with concentration, the slope of the line decreases. This is because the newly formed micelles are larger and have a lower molar conductivity than the individual ions. The CMC is identified as the concentration at the intersection of these two linear portions of the plot.[14]
Materials and Equipment:
-
Sodium Myristyl Sulfate
-
Deionized water
-
Conductivity meter with an electrode
-
Volumetric flasks and pipettes
-
Magnetic stirrer and stir bar
-
Thermostatically controlled water bath (to maintain 25°C)
Procedure:
-
Prepare a stock solution of sodium myristyl sulfate (e.g., 10-12 mM) in deionized water.
-
Place a known volume of deionized water into a beaker equipped with a magnetic stir bar and place it in the water bath set to 25°C.
-
Immerse the conductivity electrode into the water and allow the temperature to equilibrate.
-
Record the initial conductivity of the water.
-
Make sequential additions of the stock surfactant solution to the beaker using a micropipette.
-
After each addition, allow the solution to mix thoroughly and the conductivity reading to stabilize before recording the value.
-
Continue this process until the surfactant concentration is well above the expected CMC.
Data Analysis:
-
Calculate the final concentration of the surfactant after each addition.
-
Plot the specific conductivity (κ) as a function of the surfactant concentration.
-
Identify the two linear regions of the plot (pre-micellar and post-micellar).
-
Perform a linear regression for each region to obtain two equations.
-
The CMC is the concentration at which the two lines intersect.
Caption: Workflow for CMC determination by conductometry.
Protocol: Measurement of Surface Tension using the Wilhelmy Plate Method
This is a classic and reliable method for determining the static surface tension of liquids and surfactant solutions.
Principle: The Wilhelmy plate method measures the force exerted on a thin platinum plate that is brought into contact with the liquid interface.[15][16] This force, which includes both gravitational and surface tension components, is measured by a high-precision balance (tensiometer). The surface tension can be calculated directly from the measured force at the point of contact, given the wetted perimeter of the plate.[15]
Materials and Equipment:
-
Surface tensiometer with a Wilhelmy plate attachment (platinum)
-
Solutions of sodium myristyl sulfate at various concentrations
-
High-purity solvent (e.g., deionized water)
-
Glass sample vessel
-
Cleaning supplies for the platinum plate (e.g., ethanol, distilled water, Bunsen burner for flame annealing)
Procedure:
-
Thoroughly clean the platinum plate. This is a critical step and typically involves rinsing with solvent and then flame-annealing to burn off any organic residues.
-
Calibrate the tensiometer according to the manufacturer's instructions.
-
Place the surfactant solution to be measured in the sample vessel and position it on the instrument's platform.
-
Hang the cleaned plate from the balance hook.
-
Slowly raise the sample platform until the liquid surface makes contact with the bottom edge of the plate.
-
The instrument software will automatically detect the surface and record the force. The measurement should be taken at equilibrium, allowing time for surfactant molecules to adsorb to the air-liquid interface.
-
The surface tension is calculated by the software.
-
Repeat the measurement for each concentration to generate a surface tension isotherm (a plot of surface tension vs. log of concentration).
Data Analysis: The surface tension is plotted against the logarithm of the surfactant concentration. Below the CMC, the surface tension decreases linearly. Above the CMC, the surface tension remains relatively constant.[12] The concentration at the inflection point of this curve corresponds to the CMC.
Caption: Workflow for surface tension measurement.
Section 4: Applications in Drug Development - Sclerotherapy
Sodium myristyl sulfate (marketed as Sotradecol and Fibro-Vein) is widely used as a sclerosing agent for the treatment of varicose veins.[3][8] Its efficacy stems from its detergent properties and its targeted toxicity towards endothelial cells.
Mechanism of Action: As an anionic surfactant, sodium myristyl sulfate acts as a detergent on the lipid components of the endothelial cell membranes lining the blood vessel.[3] This interaction disrupts the cell membrane, leading to rapid destruction of the endothelial lining. The exposure of the underlying subendothelial tissue is highly thrombogenic, triggering an inflammatory response and the formation of a thrombus (blood clot).[4][8] Over time, this thrombus is replaced by fibrous tissue, leading to the permanent occlusion and sclerosis of the treated vein.[8]
Caption: Mechanism of action in sclerotherapy.
Section 5: Safety and Handling
According to the OSHA Hazard Communication Standard, sodium myristyl sulfate is considered hazardous.[6]
-
Hazards: Causes skin irritation and serious eye irritation.[2][6] May cause respiratory irritation.[2]
-
Handling: Use in a well-ventilated area.[6] Wear appropriate personal protective equipment (PPE), including safety goggles and gloves.[6] Ensure eyewash stations and safety showers are readily accessible.[6]
-
Storage: Keep in a tightly closed container in a dry and well-ventilated place. The material is hygroscopic.[6]
-
Incompatibilities: Avoid contact with strong oxidizing agents.[6]
References
- 1. Sodium Tetradecyl Sulfate [drugfuture.com]
- 2. Sodium Myristyl Sulfate | C14H29NaO4S | CID 23665770 - PubChem [pubchem.ncbi.nlm.nih.gov]
- 3. Sodium tetradecyl sulfate - Wikipedia [en.wikipedia.org]
- 4. Myristyl sulfate | C14H30O4S | CID 5248 - PubChem [pubchem.ncbi.nlm.nih.gov]
- 5. ClinPGx [clinpgx.org]
- 6. fishersci.com [fishersci.com]
- 7. Sodium myristyl sulfate | SIELC Technologies [sielc.com]
- 8. Sodium Tetradecyl Sulfate | C14H29NaO4S | CID 23665772 - PubChem [pubchem.ncbi.nlm.nih.gov]
- 9. Myristyl Sulfate | Drug Information, Uses, Side Effects, Chemistry | PharmaCompass.com [pharmacompass.com]
- 10. Sodium myristyl sulfate | Drug Information, Uses, Side Effects, Chemistry | PharmaCompass.com [pharmacompass.com]
- 11. Sodium Tetradecyl Sulfate | TargetMol [targetmol.com]
- 12. Critical micelle concentration - Wikipedia [en.wikipedia.org]
- 13. agilent.com [agilent.com]
- 14. fpharm.uniba.sk [fpharm.uniba.sk]
- 15. commons.erau.edu [commons.erau.edu]
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